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Compound of Interest

Compound Name: Fmoc-Tyr(PO3Bzl2)-OH

Cat. No.: B146952 Get Quote

Fmoc-Tyr(PO3Bzl2)-OH: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the chemical properties of Fmoc-
Tyr(PO3Bzl2)-OH, a key reagent in peptide synthesis.

Core Chemical Data
The fundamental molecular and physical properties of Fmoc-Tyr(PO3Bzl2)-OH are

summarized below. This data is essential for accurate experimental design and reagent

quantification.

Property Value

Molecular Formula C38H34NO8P[1][2]

Molecular Weight 663.65 g/mol [1][2]

CAS Number 134150-51-9[1]

Synonyms

FMOC-O-DIBENZYLPHOSPHO-L-TYROSINE,

Nα-Fmoc-O-[bis(benzyloxy)phosphoryl]-L-

tyrosine[1]

Physical Form White to Yellow Solid[3]
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Experimental Considerations
Due to the specific nature of this topic, which centers on the intrinsic chemical properties of a

single molecule, detailed experimental protocols for its use are context-dependent and fall

outside the scope of this document. The primary "experiments" related to this compound are its

synthesis and its application in solid-phase peptide synthesis (SPPS). Researchers employing

Fmoc-Tyr(PO3Bzl2)-OH in SPPS should refer to established protocols for Fmoc-based

peptide synthesis, paying special attention to coupling and deprotection steps involving

phosphorylated amino acids.

Similarly, signaling pathways are biological processes in which a molecule like a

phosphotyrosine-containing peptide might be involved after its synthesis. The compound

Fmoc-Tyr(PO3Bzl2)-OH itself is a protected amino acid and not directly involved in cellular

signaling.

Logical Relationship in Peptide Synthesis
The following diagram illustrates the logical position of Fmoc-Tyr(PO3Bzl2)-OH within a

generalized workflow for solid-phase peptide synthesis.
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Workflow Position of Fmoc-Tyr(PO3Bzl2)-OH

Solid-Phase Peptide Synthesis (SPPS)
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Caption: Role of Fmoc-Tyr(PO3Bzl2)-OH in SPPS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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